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Compound of Interest

Compound Name: Heleurine

Cat. No.: B11750796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document synthesizes the currently available scientific information on the

toxicological profile of heleurine. A comprehensive search of scientific literature and

toxicological databases has revealed a significant lack of specific quantitative data and detailed

experimental studies for this particular pyrrolizidine alkaloid. The information presented herein

is largely based on the broader understanding of pyrrolizidine alkaloid toxicity.

Introduction
Heleurine is a pyrrolizidine alkaloid (PA) identified in various plant species of the Heliotropium

genus, including Heliotropium europaeum and Heliotropium bacciferum.[1] Pyrrolizidine

alkaloids are a large class of naturally occurring compounds known for their potential toxicity,

primarily targeting the liver. The presence of heleurine in plants that have been associated with

livestock poisoning underscores the need to understand its specific toxicological properties.

However, it is crucial to note that most toxicological research has focused on the effects of

ingesting the entire plant or extracts containing a mixture of several PAs, rather than on

isolated heleurine.

Chemical Identity
Chemical Name: [(8S)-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl (2S)-2-hydroxy-2-[(1R)-1-

methoxyethyl]-3-methylbutanoate
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CAS Number: 488-00-6

Molecular Formula: C₁₆H₂₇NO₄

Molecular Weight: 297.39 g/mol [1]

Class: Pyrrolizidine Alkaloid (Heliotridine-type)

Toxicological Data
A thorough review of available literature and databases indicates a lack of specific quantitative

toxicological data for isolated heleurine. Values such as LD50 (median lethal dose), NOAEL

(No-Observed-Adverse-Effect Level), and IC50 (half-maximal inhibitory concentration) are not

documented for this compound. The toxicity of heleurine is inferred from studies on

Heliotropium species and the well-established toxic properties of the pyrrolizidine alkaloid

class.

Table 1: Quantitative Toxicological Data for Heleurine

Parameter Value
Species/Test
System

Route of
Administration

Reference

LD50 Not Available - - -

NOAEL Not Available - - -

IC50 Not Available - - -

Data Not Available: Extensive searches did not yield specific quantitative toxicity values for

heleurine.

General Toxicology of Pyrrolizidine Alkaloids
The toxicological profile of heleurine is presumed to follow the general pattern established for

unsaturated pyrrolizidine alkaloids.

4.1. Mechanism of Toxicity: Bioactivation
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The primary mechanism of PA toxicity involves metabolic activation in the liver.[2] PAs

themselves are relatively inert; however, they are converted by cytochrome P450 enzymes into

highly reactive pyrrolic esters (dehydropyrrolizidine alkaloids). These metabolites are potent

electrophiles that can alkylate cellular macromolecules, including DNA, proteins, and amino

acids. This process, known as bioactivation, is a critical initiating step in the cascade of cellular

damage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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